Cas no 1602176-38-4 (1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene)

• Product Name: 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene
• CAS No: 1602176-38-4
• MF: C₁₁H₁₃F₂IO
• MW: 326.121602773666
• CID: 5925333
• PubChem ID: 114774762
• Update Time: 2025-07-22

1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene
• 1602176-38-4
• EN300-1133845
• 1-[1-(2,2-difluoroethoxy)-2-iodoethyl]-3-methylbenzene

• Inchi： 1S/C11H13F2IO/c1-8-3-2-4-9(5-8)10(6-14)15-7-11(12)13/h2-5,10-11H,6-7H2,1H3
• InChI Key： QPSANHGKYPDHRW-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C)C=1)OCC(F)F

Computed Properties

• Exact Mass: 325.99792g/mol
• Monoisotopic Mass: 325.99792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene

Professional Introduction to Compound with CAS No. 1602176-38-4 and Product Name: 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene

The compound with the CAS number 1602176-38-4 and the product name 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both difluoroethoxy and iodoethyl substituents in its molecular framework suggests a versatile reactivity that could be exploited in various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The difluoroethoxy group in this compound is particularly noteworthy, as it has been shown to modulate the pharmacokinetic properties of associated molecules. This feature makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

The iodoethyl moiety further enhances the synthetic utility of this compound. Iodine-containing intermediates are widely employed in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The combination of these functional groups in 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene opens up numerous possibilities for the synthesis of bioactive molecules targeting various disease pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The 3-methylbenzene backbone provides a stable aromatic system that can be readily modified through electrophilic aromatic substitution or metal-catalyzed reactions. This structural motif is commonly found in many pharmacologically active compounds, underscoring the significance of this compound as a building block for drug discovery.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The unique electronic properties conferred by the difluoroethoxy and iodoethyl groups make this compound a potential lead molecule for developing selective kinase inhibitors. Preliminary computational studies suggest that these substituents can fine-tune the binding interactions with kinase active sites, leading to high-affinity drug candidates.

Additionally, the compound's structural features make it an excellent candidate for exploring new synthetic methodologies. The presence of both an iodine atom and an ether linkage provides multiple points for functionalization, allowing chemists to design complex molecules with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify key pharmacophoric elements is essential for optimizing drug efficacy and minimizing side effects.

The use of advanced spectroscopic techniques has further elucidated the structural characteristics of 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene. NMR spectroscopy has revealed detailed insights into its molecular conformation, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These analytical data are crucial for understanding its reactivity and for guiding further synthetic modifications.

In conclusion, the compound with CAS number 1602176-38-4 and product name 1-1-(2,2-difluoroethoxy)-2-iodoethyl-3-methylbenzene represents a promising tool in pharmaceutical research. Its unique structural features and versatile reactivity position it as a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated and iodinated compounds, this molecule is likely to play a significant role in future drug discovery efforts.